Ethylene phthalate

• CAS No.: 4196-98-9
• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 3,4-dihydro-2,5-benzodioxocine-1,6-dione
• InChI: InChI=1S/C10H8O4/c11-9-7-3-1-2-4-8(7)10(12)14-6-5-13-9/h1-4H,5-6H2
• InChI Key: SENMPMXZMGNQAG-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C2=CC=CC=C2C(=O)O1

Description

Ethylene phthalate, also known as polyethylene terephthalate, is a thermoplastic polymer resin of the polyester family. It is widely used in various applications, including fibers for clothing, containers for liquids and foods, and thermoforming for manufacturing. This compound is known for its excellent combination of properties, such as mechanical strength, thermal stability, and chemical resistance .

Preparation Methods

Ethylene phthalate is typically synthesized through the polymerization of ethylene glycol and terephthalic acid. The reaction involves heating these two compounds under the influence of chemical catalysts, resulting in the formation of a molten, viscous mass that can be spun into fibers or solidified for later processing as a plastic . Industrial production methods often involve the use of dimethyl terephthalate as an alternative starting material, which undergoes similar reaction conditions .

Chemical Reactions Analysis

Ethylene phthalate undergoes various chemical reactions, including:

Hydrolysis: In the presence of water and heat, this compound can hydrolyze to form terephthalic acid and ethylene glycol.

Oxidation: Exposure to strong oxidizing agents can lead to the breakdown of the polymer chains.

Thermal Degradation: At high temperatures, this compound can decompose, releasing volatile compounds.

Common reagents used in these reactions include water, acids, and oxidizing agents. The major products formed from these reactions are terephthalic acid and ethylene glycol .

Scientific Research Applications

Ethylene phthalate has numerous scientific research applications:

Chemistry: It is used as a model compound for studying polymerization and degradation processes.

Biology: Research on the biodegradation of this compound by microorganisms is ongoing, with implications for environmental sustainability.

Medicine: This compound is used in medical devices and packaging due to its biocompatibility and chemical resistance.

Industry: It is widely used in the production of textiles, packaging materials, and engineering resins.

Mechanism of Action

The mechanism by which ethylene phthalate exerts its effects involves the formation of ester bonds between ethylene glycol and terephthalic acid. These ester bonds provide the polymer with its characteristic strength and stability. The molecular targets and pathways involved in its biodegradation include enzymatic hydrolysis by specific hydrolases that cleave the ester bonds .

Comparison with Similar Compounds

Ethylene phthalate is often compared with other similar compounds, such as:

Polyethylene: Unlike this compound, polyethylene is a simple hydrocarbon polymer without ester linkages, resulting in different mechanical and thermal properties.

Polypropylene: Similar to polyethylene, polypropylene lacks ester bonds and has different chemical resistance and mechanical properties.

Polyvinyl chloride: This compound contains chlorine atoms, which give it unique properties compared to this compound.

This compound’s uniqueness lies in its combination of mechanical strength, thermal stability, and chemical resistance, making it suitable for a wide range of applications .